Cas no 851175-87-6 (7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 851175-87-6
• MF: C₁₅H₁₁ClN₂O₂S
• MW: 318.778041124344
• CID: 5229041
• PubChem ID: 2535016
• Update Time: 2025-10-18

7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 7-chloro-2,3-dihydro-3-(2-methoxyphenyl)-2-thioxo-
• 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C15H11ClN2O2S/c1-20-13-5-3-2-4-12(13)18-14(19)10-7-6-9(16)8-11(10)17-15(18)21/h2-8H,1H3,(H,17,21)
• InChI Key： JSZVMGGWBNBGNR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(=O)N(C2=CC=CC=C2OC)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

7-Chloro-3-(2-Methoxyphenyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-One: A Comprehensive Overview

7-Chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one, also known by its CAS number 851175-87-6, is a complex organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of quinazolinones, which are known for their versatile chemical properties and biological activities. The molecule features a quinazolinone skeleton with substituents at positions 2, 3, and 7. Specifically, the substituents include a chlorine atom at position 7, a methoxyphenyl group at position 3, and a sulfanyl (thioether) group at position 2. These functional groups contribute to the compound's reactivity and make it an interesting subject for both academic and industrial research.

The synthesis of 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one involves multi-step organic reactions. Researchers have explored various synthetic pathways to construct this molecule efficiently. For instance, one approach involves the condensation of an appropriate enamine with a thioamide or thioester derivative. The presence of the methoxyphenyl group introduces steric and electronic effects that influence the reaction mechanism and product selectivity. Recent studies have focused on optimizing these reactions to improve yield and purity, making this compound more accessible for further investigations.

One of the most promising applications of this compound lies in its potential as a drug candidate. Quinazolinones are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The substitution pattern in 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one suggests that it may interact with specific biological targets, such as enzymes or receptors, to modulate cellular processes. For example, preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer progression. These findings highlight its potential as a lead compound for drug discovery efforts targeting oncological diseases.

In addition to its biological applications, 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one has also been studied for its chemical reactivity in catalytic processes. The sulfanyl group at position 2 acts as a nucleophile in certain transformations, enabling the compound to participate in thiolation reactions or serve as a ligand in transition metal-catalyzed reactions. Recent research has explored its role in asymmetric catalysis, where it has shown promise as a chiral auxiliary or catalyst precursor. Such applications underscore its versatility as both a building block and an active agent in organic synthesis.

The structural complexity of 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one makes it an attractive candidate for further structural modifications. By altering the substituents at different positions on the quinazolinone skeleton, researchers can investigate how these changes affect the compound's properties and activity. For instance, replacing the chlorine atom with other halogens or functional groups could lead to derivatives with enhanced bioavailability or selectivity. Similarly, modifying the methoxyphenyl group could provide insights into how aromatic substituents influence molecular interactions.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm its molecular structure and provide valuable information about its conformational flexibility and intermolecular interactions. For example, NMR studies reveal that the sulfanyl group exhibits distinct chemical shifts due to its sulfur atom's electronegativity and bonding environment.

The environmental impact of synthesizing and using 7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is another area of interest. Researchers are increasingly focusing on developing sustainable synthetic methods that minimize waste generation and reduce reliance on hazardous reagents. Recent advancements in green chemistry have led to the development of eco-friendly protocols for synthesizing this compound using renewable feedstocks or catalytic systems that operate under mild conditions.

In conclusion,7-chloro-3-(2-methoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one, with CAS number 851175-876, is a multifaceted organic compound with significant potential across various scientific domains. Its unique structure enables it to participate in diverse chemical reactions and exhibit promising biological activities. As research continues to uncover new applications and optimize synthetic routes for this compound,it is likely to play an increasingly important role in both academic research and industrial development.